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Compound of Interest

2,6-Dibromo-4-methylpyridin-3-
Compound Name:
amine

Cat. No.: B111553

An In-depth Technical Guide to 2,6-Dibromo-4-methylpyridin-3-amine

This technical guide provides essential information regarding the molecular properties of 2,6-
Dibromo-4-methylpyridin-3-amine, tailored for researchers, scientists, and professionals in
the field of drug development.

Molecular Properties

The fundamental molecular characteristics of 2,6-Dibromo-4-methylpyridin-3-amine have
been determined. The compound's molecular formula is C6H6Br2N2. This formula indicates
the presence of six carbon atoms, six hydrogen atoms, two bromine atoms, and two nitrogen
atoms. The calculated molecular weight of this compound is approximately 265.93 g/mol . This
value is consistent with that of its isomer, 3,5-Dibromo-4-methylpyridin-2-amine[1][2].

Quantitative Data Summary

For clarity and ease of comparison, the key quantitative data for 2,6-Dibromo-4-
methylpyridin-3-amine are summarized in the table below.

Property Value
Molecular Formula C6H6Br2N2
Molecular Weight 265.93 g/mol [1][2]
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Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 2,6-Dibromo-4-methylpyridin-
3-amine are not available in the provided search results.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical name and its
corresponding molecular formula and weight.
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Chemical Identity of 2,6-Dibromo-4-methylpyridin-3-amine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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